Cas no 1011366-29-2 (5-Morpholin-4-yl-2-propoxy-benzoicacidhydrochloride)

• Product Name: 5-Morpholin-4-yl-2-propoxy-benzoicacidhydrochloride
• CAS No: 1011366-29-2
• MF: C₁₄H₂₀ClNO₄
• MW: 301.7659034729
• MDL: MFCD11506600
• CID: 1068246
• PubChem ID: 46736529
• Update Time: 2025-10-23

5-Morpholin-4-yl-2-propoxy-benzoicacidhydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Morpholino-2-propoxybenzoic acid hydrochloride
• 5-Morpholin-4-yl-2-propoxy-benzoic acid hydrochloride
• 5-(morpholin-4-yl)-2-propoxybenzoic acid hydrochloride
• AG-L-43476
• AK-56445
• CTK6E6038
• AKOS015848419
• DB-359108
• 5-morpholin-4-yl-2-propoxybenzoic acid;hydrochloride
• 5-Morpholino-2-propoxybenzoicacidhydrochloride
• 5-Morpholin-4-yl-2-propoxy-benzoic acidhydrochloride
• 1011366-29-2
• 5-Morpholin-4-yl-2-propoxy-benzoicacidhydrochloride

• MDL： MFCD11506600
• Inchi： 1S/C14H19NO4.ClH/c1-2-7-19-13-4-3-11(10-12(13)14(16)17)15-5-8-18-9-6-15;/h3-4,10H,2,5-9H2,1H3,(H,16,17);1H
• InChI Key： ZXHIIFBSJAPRHZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C2C=CC(=C(C(=O)O)C=2)OCCC)CC1

Computed Properties

• Exact Mass: 301.108086g/mol
• Monoisotopic Mass: 301.108086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.76g/mol
• Topological Polar Surface Area: 59Ų

Additional information on 5-Morpholin-4-yl-2-propoxy-benzoicacidhydrochloride

5-Morpholin-4-yl-2-propoxy-benzoic acid hydrochloride: A Comprehensive Overview

5-Morpholin-4-yl-2-propoxy-benzoic acid hydrochloride, identified by the CAS registry number CAS No. 1011366-29-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of 5-Morpholin-4-yl-2-propoxy-benzoic acid hydrochloride comprises a benzoic acid moiety substituted with a morpholine group at the 5-position and a propoxy group at the 2-position. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for stability and solubility in pharmaceutical applications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has explored the role of morpholine-substituted benzoic acids in modulating cellular signaling pathways, potentially leading to new treatments for chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 1011366-29-2 involves multi-step organic reactions, including nucleophilic substitution and acid-base chemistry. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, enhancing yield and purity.

In terms of physical properties, 5-Morpholin-4-yl-2-propoxy-benzoic acid hydrochloride exhibits a melting point of approximately 240°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's biological activity has been extensively studied, with findings indicating potent anti-inflammatory and antioxidant properties. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profile of CAS No. 1011366-29-2. Molecular docking studies reveal favorable binding affinities to key drug targets, providing insights into its therapeutic potential.

In conclusion, 5-Morpholin-4-yl-2-propoxy-benzoic acid hydrochloride, with its distinctive chemical structure and promising biological properties, represents a valuable compound for further exploration in drug discovery and material science. Continued research into its synthesis, characterization, and applications will undoubtedly contribute to advancements in these fields.